Cas no 1807052-49-8 (1-Bromo-1-(3-bromo-2-ethoxyphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-bromo-2-ethoxyphenyl)propan-2-one
• CAS No: 1807052-49-8
• MF: C₁₁H₁₂Br₂O₂
• MW: 336.019782066345
• CID: 4974882
• Update Time: 2025-06-28

1-Bromo-1-(3-bromo-2-ethoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-bromo-2-ethoxyphenyl)propan-2-one

• Inchi： 1S/C11H12Br2O2/c1-3-15-11-8(10(13)7(2)14)5-4-6-9(11)12/h4-6,10H,3H2,1-2H3
• InChI Key： IVUDFRFUHSIECU-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=C(C=1OCC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-1-(3-bromo-2-ethoxyphenyl)propan-2-one

1-Bromo-1-(3-Bromo-2-Ethoxyphenyl)Propan-2-One: A Comprehensive Overview

1-Bromo-1-(3-bromo-2-ethoxyphenyl)propan-2-one, also known by its CAS number 1807052-49-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of ketones, specifically aryl ketones, and features a unique structure that combines bromine atoms with an ethoxyphenyl group. Its molecular formula is C₁₃H₁₄Br₂O, and its molecular weight is approximately 376.06 g/mol.

The synthesis of 1-bromo-1-(3-bromo-2-ethoxyphenyl)propan-2-one typically involves multi-step organic reactions, often utilizing bromination and ketone formation techniques. Recent studies have highlighted the importance of optimizing reaction conditions to achieve higher yields and purities. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining product quality.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its structure suggests potential as a building block for more complex molecules, particularly in the development of bioactive agents. Recent research has focused on its role as an intermediate in the synthesis of kinase inhibitors, which are crucial in anticancer drug development.

The compound's stability and reactivity are key factors influencing its utility in various chemical processes. Studies have demonstrated that 1-bromo-1-(3-bromo-2-ethoxyphenyl)propan-2-one exhibits moderate thermal stability, making it suitable for reactions under controlled heating conditions. Additionally, its bromine atoms contribute to its reactivity, enabling it to participate in nucleophilic substitution reactions—a property that is highly valuable in organic synthesis.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent investigations have revealed that under aerobic conditions, the compound undergoes microbial degradation, albeit at a relatively slow rate. This information is critical for industries handling such compounds to implement appropriate waste management practices.

In conclusion, 1-bromo-1-(3-bromo-2-ethoxyphenyl)propan-2-one, with its CAS number 1807052-49-8, represents a versatile molecule with diverse applications across chemistry and pharmacology. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in modern chemical science.